Cas no 957066-12-5 (N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide)

• Product Name: N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide
• CAS No: 957066-12-5
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• MDL: MFCD09878366
• CID: 802773
• PubChem ID: 26967065
• Update Time: 2025-05-25

N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide
• Benzenesulfonic acid,2,4,6-trimethyl-, 2-(4,4-dimethylcyclohexylidene)hydrazide
• N-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide
• N-[(4,4-dimethylcyclohexylidene)amino]-2,4,6-trimethylbenzenesulfonamide
• N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulphonohydrazide
• AKOS015842307
• N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzene-1-sulfonohydrazide
• 957066-12-5
• DTXSID20650349

• MDL： MFCD09878366
• Inchi： 1S/C17H26N2O2S/c1-12-10-13(2)16(14(3)11-12)22(20,21)19-18-15-6-8-17(4,5)9-7-15/h10-11,19H,6-9H2,1-5H3
• InChI Key： XZFUKFQEVYZHCP-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N/N=C1/CCC(C)(C)CC/1)(=O)=O

Computed Properties

• Exact Mass: 322.17100
• Monoisotopic Mass: 322.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.15
• Melting Point: 135-137°C
• Boiling Point: 450°Cat760mmHg
• Flash Point: 226°C
• Refractive Index: 1.565
• PSA: 66.91000
• LogP: 5.31800

N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide Security Information

• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide

Introduction to N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide (CAS No. 957066-12-5)

N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 957066-12-5, is a derivative of benzenesulfonohydrazide and features a unique structural configuration that makes it of considerable interest for various applications. The presence of 4,4-Dimethylcyclohexylidene and 2,4,6-trimethylbenzenesulfonohydrazide moieties in its molecular structure imparts distinct chemical properties that are being explored for their potential in medicinal chemistry.

The compound's structure is characterized by a benzene ring substituted with three methyl groups at the 2, 4, and 6 positions, further modified by a sulfonohydrazide group. The 4,4-Dimethylcyclohexylidene moiety contributes to the steric hindrance and lipophilicity of the molecule, which can influence its solubility and interaction with biological targets. These structural features make it an intriguing candidate for further investigation in drug discovery processes.

In recent years, there has been growing interest in the development of novel sulfonohydrazide derivatives due to their reported bioactivity in various pharmacological assays. Sulfonohydrazides are known to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific arrangement of substituents in N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide may contribute to its unique pharmacological profile, making it a valuable asset in the search for new therapeutic agents.

Current research in this area is focused on understanding the mechanisms of action of such compounds and their potential applications in treating various diseases. Studies have suggested that sulfonohydrazides can interact with biological targets such as enzymes and receptors, modulating cellular processes that are relevant to disease pathogenesis. The structural complexity of N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide provides a rich framework for investigating these interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the desired functional groups while maintaining the integrity of the molecular framework. The process often involves protecting group strategies to prevent unwanted side reactions and ensure the accurate assembly of the complex structure.

The chemical properties of N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide are also being studied for their potential in material science applications. The compound's ability to form stable complexes with other molecules makes it a candidate for use in coordination chemistry and catalysis. Additionally, its unique spectroscopic properties could be exploited in analytical chemistry for detecting and quantifying various analytes.

Evaluation of the compound's pharmacokinetic profile is crucial for assessing its potential as a drug candidate. Studies are conducted to determine its absorption, distribution, metabolism, excretion (ADME) properties, as well as its safety and efficacy in preclinical models. These studies provide essential data for deciding whether to proceed with further clinical development.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing and documentation to ensure compliance with safety and efficacy standards. N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide is subject to these regulations as it moves through the stages of research and development. Collaboration with regulatory agencies is essential to navigate these requirements effectively.

The future prospects for this compound are promising given its unique structural features and reported bioactivity. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Innovations in synthetic chemistry may also lead to more efficient methods for producing this compound on an industrial scale.

In conclusion, N'-(4,4-Dimethylcyclohexylidene)-2,4,6-trimethylbenzenesulfonohydrazide (CAS No. 957066-12-5) represents an exciting area of research with significant potential in pharmaceuticals and beyond. Its complex structure and diverse biological activities make it a compelling subject for further investigation. As research continues to uncover new applications and optimize its properties，this compound is poised to play an important role in future advancements.